Cas no 1516417-54-1 (N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine)

• Product Name: N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine
• CAS No: 1516417-54-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 4603442
• Update Time: 2025-06-14

N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine
• 1,2-Benzenediamine, N1-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H12N4/c1-14-7-6-10(13-14)12-9-5-3-2-4-8(9)11/h2-7H,11H2,1H3,(H,12,13)
• InChI Key： GSZYFCYUNCJEHC-UHFFFAOYSA-N
• SMILES： C1(NC2C=CN(C)N=2)=CC=CC=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine

Comprehensive Overview of N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine (CAS No. 1516417-54-1)

N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine (CAS No. 1516417-54-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its pyrazole and benzene-diamine moieties, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and heterocyclic scaffolds for therapeutic agents.

The molecular structure of N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine features a 1-methyl-1H-pyrazole group attached to a benzene-1,2-diamine backbone, which contributes to its reactivity and binding affinity. This combination makes it a valuable building block for designing compounds with enhanced bioavailability and target specificity. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical factor in modern drug development.

In the context of current trends, N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine aligns with the growing demand for small-molecule therapeutics and precision medicine. Its applications extend to cancer research, where it is investigated for its potential to modulate signaling pathways. Additionally, the compound's relevance in green chemistry and sustainable synthesis methods has been noted, addressing the need for environmentally friendly production processes.

From a technical perspective, the synthesis of CAS No. 1516417-54-1 involves multi-step organic reactions, including cross-coupling and amination techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These rigorous quality controls ensure its suitability for high-value research applications.

The compound's stability under various conditions and compatibility with solid-phase synthesis platforms further enhance its appeal to chemists. As the scientific community continues to explore structure-activity relationships (SAR), N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine remains a focal point for innovation. Its adaptability to high-throughput screening workflows also positions it as a key player in accelerating drug discovery pipelines.

In summary, N1-(1-methyl-1H-pyrazol-3-yl)benzene-1,2-diamine (CAS No. 1516417-54-1) represents a cutting-edge compound with broad implications for medicinal chemistry and material sciences. Its integration into contemporary research paradigms underscores its importance in addressing unmet medical needs and advancing sustainable scientific practices.